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Compound of Interest

Compound Name: Tallow amine

Cat. No.: B1164935

An In-depth Technical Guide to Tallow Amine: CAS Number and Safety Data

This technical guide provides a comprehensive overview of tallow amine, a fatty primary
amine derived from animal fat. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical identity, safety profile, and handling
procedures.

Chemical Identification and Properties

Tallow amine is a mixture of long-chain aliphatic amines, primarily consisting of C16 and C18
chains.[1] It is commercially available in various forms, including hydrogenated and ethoxylated
derivatives. The primary CAS number for tallow amine is 61790-33-8.[2][3] Other related
substances include hydrogenated tallow amine (CAS No. 61788-45-2) and ethoxylated tallow
amines (CAS No. 61791-26-2).[2][4][5]

The general chemical structure of tallow amine is R-NH2, where 'R’ represents the alkyl group
derived from tallow.[2] Its amphiphilic nature, possessing both a hydrophobic alkyl chain and a
hydrophilic amine group, is key to its wide range of industrial applications.[1]

Physicochemical Properties

The physical and chemical properties of tallow amine are summarized in the table below.
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Property Value Source

Appearance White to pale yellow semi-solid  [3][6]

Odor Amine-like, fishy [71[8]

Molecular Formula C18H39N (representative) [31[6]

Molecular Weight 262 - 285 g/mol [21[31[8]

Melting Point 35-45°C [8]

Boiling Point 280 - 320 °C (decomposes) [8]

Flash Point >150 °C [8]19]

Density 0.85 - 0.87 g/cm3 (at 20°C) [8]
Soluble in alcohols,

Solubility chloroform, benzene, and [2][8]
ethers; insoluble in water.

pH (1% solution) 11-12 [8]

Specifications

Parameter Value Source

Primary Amine Content >98% [31[6]

lodine Number (g 12/100g) 38.0-55.0 [3]

Total Amine Value (mgKOH/g) 205 - 220 [3]

Moisture <0.5% [3]

Safety and Toxicology

Tallow amine is a corrosive substance that can cause severe skin burns and eye damage.[7]
[8][10] It is harmful if swallowed or inhaled.[8][10]

GHS Hazard Information
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Hazard Class Hazard Statement GHS Codes Source
o H302: Harmful if
Acute Toxicity (Oral) GHSO07 [8][10]
swallowed
) H314: Causes severe
Skin )
] o skin burns and eye GHSO05 [8][10]
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o GHSO05 [11]
Damage/Irritation eye damage
» H373: May cause
Specific Target Organ
o damage to organs
Toxicity (Repeated GHSO08 [10]
through prolonged or
Exposure)
repeated exposure
Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment o GHS09
aquatic life
(Acute)
Hazardous to the H410: Very toxic to
Aquatic Environment aquatic life with long GHSO09 [10][11]
(Chronic) lasting effects
Test Species Route Value Source
500 - 2000
LD50 Rat Oral [9]
mg/kg
LD50 Rat Oral 980 mg/kg [12]
LD50 Mouse Oral 300 mg/kg [12]
LD50 Rabbit Dermal > 2000 mg/kg 9]

Concentrated polyethoxylated tallow amine (POEA) has been shown to be corrosive to the

eyes and very irritating to the skin in animal studies.[13] However, the irritation potential

significantly decreases upon dilution.[13] Repeated dosing in rats primarily resulted in
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gastrointestinal effects.[13] Studies have indicated that POEA is not genotoxic and does not
have adverse effects on reproduction or embryo-fetal development.[13]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of tallow amine are based on
internationally recognized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (OECD 423)

o Objective: To determine the median lethal dose (LD50) of a substance when administered
orally.

e Test Animals: Typically, young adult female rats are used.
e Procedure:
o Animals are fasted prior to dosing.
o Asingle dose of the test substance is administered by gavage.

o A stepwise procedure is used with a limited number of animals at each step. The outcome
of the previous step determines the dose for the next.

o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.
o Body weights are recorded weekly.
o Anecropsy is performed on all animals at the end of the study.

o Data Analysis: The LD50 is calculated based on the mortality data.

Acute Dermal Irritation/Corrosion (OECD 404)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.

» Test Animals: Albino rabbits are typically used.
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e Procedure:

o

A small area of the animal's fur is clipped.

[¢]

A measured amount of the test substance is applied to the skin and covered with a gauze
patch.

[¢]

The patch is removed after a specified exposure period (e.g., 4 hours).

[¢]

The skin is observed for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours after patch removal).

o Data Analysis: The severity of the skin reactions is scored, and the substance is classified
based on the scores.

Diagrams
Tallow Amine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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